5-[(1,1-Dioxothiolan-3-yl)-methylamino]-2-methylpyrazolo[1,5-a]quinazoline-3-carbaldehyde
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Description
5-[(1,1-Dioxothiolan-3-yl)-methylamino]-2-methylpyrazolo[1,5-a]quinazoline-3-carbaldehyde is a useful research compound. Its molecular formula is C17H18N4O3S and its molecular weight is 358.42. The purity is usually 95%.
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Scientific Research Applications
Cascade Cyclization for Heterocyclic Compounds Synthesis
Researchers have developed methods for the cascade cyclization of 3(5)-aminopyrazoles with aromatic aldehydes and cyclohexanediones, leading to the formation of complex heterocyclic systems. These methods enable the synthesis of compounds that could have significant applications in medicinal chemistry and drug design due to their structural complexity and potential biological activity (Lipson et al., 2010).
Novel Synthesis Routes for Pyrazoloquinazoline Derivatives
Another study outlines a convenient route for synthesizing pyrazolo[3,4-d]pyrimidine derivatives, which are of interest due to their potential pharmacological properties. The research highlights the versatility of 5-aminopyrazole-4-carbaldehydes in creating a variety of biologically relevant structures (Jachak et al., 2006).
Synthesis and Antimicrobial Activity
A study on the synthesis, characterization, and in vitro antimicrobial screening of novel series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties demonstrates the potential of these compounds for antimicrobial applications. The research indicates a promising direction for developing new antimicrobial agents (Idrees et al., 2020).
Microwave-Assisted Synthesis for Bioactive Agents
Microwave-assisted synthesis has been utilized to create novel thiazolidinone analogues, demonstrating an efficient method for producing bioactive compounds with potential antioxidant, antibacterial, and antifungal properties. This approach offers a rapid and high-yielding route for the development of new therapeutic agents (Adhikari et al., 2012).
Antitumor Agents Design
Reactions of specific carbaldehydes with compounds containing active methylene groups have led to the creation of new derivatives with potential antitumor activity. This research exemplifies the ongoing efforts to design and synthesize novel compounds for cancer treatment applications (Matiichuk et al., 2020).
Properties
IUPAC Name |
5-[(1,1-dioxothiolan-3-yl)-methylamino]-2-methylpyrazolo[1,5-a]quinazoline-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O3S/c1-11-14(9-22)17-18-16(20(2)12-7-8-25(23,24)10-12)13-5-3-4-6-15(13)21(17)19-11/h3-6,9,12H,7-8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRVYHIYOBKUDIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C3=CC=CC=C3C(=NC2=C1C=O)N(C)C4CCS(=O)(=O)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.